Cas no 2567503-06-2 (4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride)

• Product Name: 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride
• CAS No: 2567503-06-2
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 5989012
• PubChem ID: 155822919
• Update Time: 2025-11-03

4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567503-06-2
• 4-(2-aminoethyl)-6-methylpyridin-2-ol dihydrochloride
• 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride
• EN300-27193350
• Z4705455739

• Inchi： 1S/C8H12N2O.2ClH/c1-6-4-7(2-3-9)5-8(11)10-6;;/h4-5H,2-3,9H2,1H3,(H,10,11);2*1H
• InChI Key： XUNBGMRXFDWBHM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C=C(C=C(C)N1)CCN

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride

Research Brief on 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride (CAS: 2567503-06-2)

The compound 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride (CAS: 2567503-06-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed journals, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride as a modulator of key biological pathways, particularly those involved in neurodegenerative diseases and cancer. Its unique chemical structure, featuring a pyridin-2-one core with an aminoethyl substituent, allows it to interact with specific protein targets, such as kinases and receptors. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking, to elucidate its binding mechanisms and optimize its pharmacological properties.

One of the most promising applications of this compound lies in its potential as an inhibitor of protein aggregation, a hallmark of neurodegenerative disorders like Alzheimer's and Parkinson's diseases. In vitro and in vivo studies have demonstrated its ability to reduce the formation of toxic protein aggregates, thereby mitigating neuronal damage. Additionally, its dihydrochloride salt form enhances solubility and bioavailability, making it a viable candidate for further preclinical development.

In the context of oncology, 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride has shown efficacy in targeting cancer cell proliferation and inducing apoptosis. Recent research has identified its interaction with specific oncogenic kinases, leading to the inhibition of tumor growth in animal models. These findings have spurred interest in developing derivatives with improved selectivity and potency, as evidenced by several patent applications filed in 2023.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials.

In conclusion, 4-(2-Aminoethyl)-6-methyl-1H-pyridin-2-one;dihydrochloride represents a promising scaffold for drug development, with applications spanning neurodegenerative diseases and cancer. Its unique chemical properties and demonstrated biological activity underscore its potential as a lead compound. Future studies will likely explore its mechanisms of action in greater detail and evaluate its safety and efficacy in human trials.